Digallium disulphide

• CAS No.: 39356-33-7
• Molecular Formula: Ga2S2
• Molecular Weight: 203.58 g/mol
• InChI: InChI=1S/2Ga.2S
• InChI Key: KACQKPAZMJCGGL-UHFFFAOYSA-N
• Canonical SMILES: S=[Ga].S=[Ga]

Description

Digallium disulphide is a chemical compound consisting of two gallium atoms and two sulfur atoms It is represented by the chemical formula Ga₂S₂

Preparation Methods

Synthetic Routes and Reaction Conditions: Digallium disulphide can be synthesized through the direct reaction of elemental gallium with sulfur at elevated temperatures. The reaction typically occurs in a controlled environment to prevent contamination and ensure the purity of the product. The general reaction is as follows: [ 2 \text{Ga} + 2 \text{S} \rightarrow \text{Ga}_2\text{S}_2 ]

Industrial Production Methods: In industrial settings, the production of this compound may involve more sophisticated techniques to scale up the process. This includes the use of high-temperature furnaces and inert atmospheres to prevent oxidation. The reaction conditions are carefully monitored to achieve high yields and purity.

Chemical Reactions Analysis

Reactivity Insights from Related Gallium Sulfides

While direct data on Ga₂S₂ is limited, insights can be drawn from analogous gallium sulfides (e.g., Ga₂S₃):

a. Reaction with Acids
Gallium sulfides generally dissolve in aqueous acids. For example, Ga₂S₃ reacts with acids to produce hydrogen sulfide gas and gallium ions :

$$\text{Ga}_2\text{S}_3 + 3\text{H}_2\text{SO}_4 \rightarrow 2\text{Ga}^{3+} + 3\text{SO}_4^{2-} + 3\text{H}_2\text{S} \uparrow$$

This reactivity suggests potential acid susceptibility for Ga₂S₂, though no experimental confirmation exists in the provided sources.

b. Reaction with Alkali Metals
Ga₂S₃ reacts with alkali sulfides (e.g., K₂S) to form complex anions like $\text{[Ga}_4\text{S}_{10}]^{8-}$, which adopts an adamantane-like structure . While Ga₂S₂ may exhibit similar behavior, no specific data is available.

c. High-Temperature Decomposition
Gallium sulfides like Ga₂S₃ decompose at elevated temperatures into non-stoichiometric sulfides (e.g., Ga₄Sₓ) . For Ga₂S₂, thermal stability under analogous conditions remains uncharacterized.

Disulfide Bond Reactivity (Indirect Context)

Although unrelated to Ga₂S₂, disulfide bonds in organic chemistry exhibit reactivity influenced by ring strain and electrostatic effects . For example, five-membered cyclic disulfides react rapidly with oxidants due to favorable transition states . This principle may inform hypotheses about sulfur-centered reactivity in gallium sulfides, though no direct evidence exists for Ga₂S₂.

Challenges in Reaction Characterization

• Limited Experimental Data : The provided sources lack explicit studies on Ga₂S₂’s reactivity. Most research focuses on Ga₂S₃ or ternary gallium sulfides (e.g., CdGa₂S₄) .

• Structural Ambiguity : Ga₂S₂’s solid-state geometry is unspecified in available literature, unlike Ga₂S₃, which adopts distinct polymorphs (α, β, γ) .

Proposed Research Directions

• Synthesis Optimization : Investigate methods to reproducibly form Ga₂S₂, potentially via controlled sulfidation of gallium metal or gallium halides.

• Reactivity Studies : Explore acid-base interactions, redox behavior, and thermal decomposition pathways using techniques like X-ray diffraction and thermogravimetry.

• Comparative Analysis : Contrast Ga₂S₂’s properties with those of Ga₂S₃ to identify trends in gallium sulfide chemistry.

References Preparation and chemical properties of gallium(III) sulfide (Ga₂S₃) from Wikipedia. PubChem entry for this compound (Ga₂S₂). Disulfide bond reactivity studies (indirect context).

Scientific Research Applications

Digallium disulphide has several applications in scientific research:

Materials Science: It is used in the development of semiconductors and other electronic materials due to its unique electrical properties.

Chemistry: It serves as a precursor for synthesizing other gallium-containing compounds.

Biology and Medicine: Research is ongoing to explore its potential use in medical imaging and as a therapeutic agent.

Industry: It is utilized in the production of specialized alloys and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism by which digallium disulphide exerts its effects is primarily through its interaction with other chemical species. In materials science, its ability to form stable compounds with other elements makes it valuable for creating new materials with desirable properties. In biological systems, its potential interactions with cellular components are being studied to understand its therapeutic potential.

Comparison with Similar Compounds

Gallium(III) sulfide (Ga₂S₃): Another gallium-sulfur compound with different stoichiometry and properties.

Gallium(II) sulfide (GaS): Contains gallium in a different oxidation state and exhibits distinct chemical behavior.

Gallium oxide (Ga₂O₃): An oxide of gallium with applications in electronics and optics.

Uniqueness: Digallium disulphide is unique due to its specific stoichiometry and the resulting properties. Its ability to undergo various chemical reactions and form stable compounds with other elements makes it a versatile compound in both research and industrial applications.

Biological Activity

Digallium disulphide (Ga$_2$S$_2$) is a compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by diverse sources, case studies, and relevant data tables.

This compound is an inorganic compound with the formula Ga$_2$S$_2$. It is part of a broader category of gallium compounds that exhibit unique properties due to the presence of gallium ions. The structure consists of gallium atoms bonded to sulfur atoms, which can influence its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that gallium compounds, including this compound, possess significant antibacterial properties . Gallium ions can substitute for iron in bacterial metabolism, leading to disrupted cellular processes.

• Iron Substitution : Gallium can replace Fe$^{3+}$ in various metabolic pathways, inhibiting bacterial growth by disrupting iron-dependent processes such as electron transport and enzyme functionality .
• Biofilm Disruption : Studies have shown that gallium compounds can effectively reduce biofilm formation in pathogens like Pseudomonas aeruginosa, making them a potential therapeutic option in treating chronic infections .

Case Studies

Several case studies have highlighted the efficacy of gallium-based treatments:

• Case Study on Pseudomonas aeruginosa :
  • Objective : To evaluate the impact of Ga$_2$S$_2$ on biofilm formation.
  • Method : Cultures were treated with varying concentrations of Ga$_2$S$_2$.
  • Results : Significant reduction in biofilm biomass was observed at micromolar concentrations, indicating a strong bactericidal effect .
• Clinical Implications :
  • In clinical settings, gallium compounds have been tested for their ability to mitigate damage caused by bacterial infections in macrophage-like cells. The results indicated that treatment with gallium citrate (a related compound) significantly reduced cellular damage compared to untreated controls .

Anticancer Activity

Emerging research suggests that this compound may also exhibit anticancer properties . The mechanisms through which gallium compounds exert these effects include:

• Induction of Apoptosis : Gallium has been shown to promote apoptosis in cancer cells by disrupting mitochondrial function and altering redox states within cells.
• Inhibition of Tumor Growth : In vitro studies have demonstrated that gallium compounds can inhibit the proliferation of various cancer cell lines, potentially through mechanisms similar to those observed in bacterial inhibition .

Data Table: Biological Activity Overview

Biological Activity	Mechanism	Reference
Antibacterial	Iron substitution and biofilm disruption
Anticancer	Induction of apoptosis and inhibition of cell proliferation
Non-toxic to human cells	No observed cytotoxicity in human cell lines

Safety and Toxicity

While this compound shows promising biological activities, safety assessments are crucial. Current studies indicate that gallium compounds do not exhibit significant toxicity towards human cells at therapeutic concentrations. However, further research is necessary to fully understand long-term effects and potential side effects.